6-methyl-N-[2-(4-phenylpyrimidin-2-yl)ethyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: 6-methyl-N-[2-(4-phenylpyrimidin-2-yl)ethyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C20H18N6O/c1-14-11-23-19-16(12-24-26(19)13-14)20(27)22-10-8-18-21-9-7-17(25-18)15-5-3-2-4-6-15/h2-7,9,11-13H,8,10H2,1H3,(H,22,27)
• InChI Key: GEUGEOKLVKABIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=C(C=N2)C(=O)NCCC3=NC=CC(=N3)C4=CC=CC=C4)N=C1
• Molecular Formula: C20H18N6O
• Molecular Weight: 358.4 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrimidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring through a CC or CN bond. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis of similar compounds often involves the reaction of a base with a suitable precursor in an appropriate solvent.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as mass spectra, 1HNMR, 13CNMR, and X-Ray diffraction analysis. These techniques can provide information about the molecular weight, functional groups, and the arrangement of atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and may involve multiple steps. For example, the synthesis of similar compounds often involves the reaction of a base with a suitable precursor in an appropriate solvent.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For example, the molecular weight can be determined using mass spectrometry.

Future Directions

The future directions for this compound could involve further exploration of its neuroprotective and anti-inflammatory properties. Additionally, its potential applications in the treatment of other diseases could also be explored.